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Compound of Interest

Compound Name: Erbium trifluoroacetate

Cat. No.: B15349953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the health and safety data

for Erbium Trifluoroacetate. Due to the absence of a specific Safety Data Sheet (SDS) for this

compound, the following information has been compiled and extrapolated from the safety data

of its constituent components: Erbium and Trifluoroacetic Acid. All personnel handling this

substance should exercise caution and adhere to the safety protocols outlined herein.

Executive Summary
Erbium Trifluoroacetate is a compound that combines the properties of a rare-earth metal,

erbium, with the highly acidic trifluoroacetate anion. While specific toxicological data for the

combined molecule is not readily available, a thorough hazard assessment can be made by

examining its components. Trifluoroacetic acid is a corrosive and toxic substance, posing risks

of severe skin burns, eye damage, and respiratory irritation. Erbium and its compounds are

generally considered to have low toxicity, although the metal dust can be a fire and explosion

hazard.[1] This guide synthesizes the available data to provide a comprehensive understanding

of the potential hazards, handling procedures, and emergency responses related to Erbium
Trifluoroacetate.

GHS Classification and Hazards
The GHS classification for Erbium Trifluoroacetate is not officially established. However,

based on the hazards of Trifluoroacetic Acid, the following classification should be considered
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as a conservative approach.

Table 1: GHS Classification (Based on Trifluoroacetic Acid)

Hazard Class Hazard Category

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 1A

Serious Eye Damage/Eye Irritation Category 1

Hazardous to the Aquatic Environment, Long-

Term Hazard
Category 3

Hazard Statements (H-Statements):

H314: Causes severe skin burns and eye damage.

H332: Harmful if inhaled.

H412: Harmful to aquatic life with long lasting effects.

Precautionary Statements (P-Statements):

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[2]

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.carlroth.com/medias/SDB-6957-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjI5MjB8YXBwbGljYXRpb24vcGRmfGFHUm1MMmd6WXk4NU1qSXpNVFExTURJNU5qWXlMMU5FUWw4Mk9UVTNYMGxGWDBWT0xuQmtaZ3w3MmJiNTU0MmQyYjk5YTA5NjdhNWFkNjc0MjQ2ZjliMzRmNTdjMjg0MTA5YjE5NWU1NzY5Y2I1MGMxNjE1OTNl
https://www.carlroth.com/medias/SDB-6957-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjI5MjB8YXBwbGljYXRpb24vcGRmfGFHUm1MMmd6WXk4NU1qSXpNVFExTURJNU5qWXlMMU5FUWw4Mk9UVTNYMGxGWDBWT0xuQmtaZ3w3MmJiNTU0MmQyYjk5YTA5NjdhNWFkNjc0MjQ2ZjliMzRmNTdjMjg0MTA5YjE5NWU1NzY5Y2I1MGMxNjE1OTNl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P310: Immediately call a POISON CENTER/doctor.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
Quantitative data for Erbium Trifluoroacetate is limited. The following table includes data for

Trifluoroacetic Acid.

Table 2: Physical and Chemical Properties of Trifluoroacetic Acid

Property Value

Molecular Formula C₂HF₃O₂

Molar Mass 114.02 g/mol

Appearance Colorless liquid

Melting Point -15.4 °C

Boiling Point 72.4 °C

pH <1 (strong acid)

Vapor Pressure 107 mbar @ 25 °C

Toxicological Data
Specific toxicological studies on Erbium Trifluoroacetate were not found. Erbium itself is

considered to have low toxicity.[3] The primary toxicological concerns arise from the

trifluoroacetate component.

Table 3: Toxicological Information for Trifluoroacetic Acid
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Endpoint Result Species

Acute toxicity, inhalation (ATE) 11 mg/l/4h (vapour) Rat

Erbium is not known to have a biological role, but its salts may stimulate metabolism.[4] The

highest concentrations in the human body are found in bones, with some presence in the

kidneys and liver.[4] While erbium compounds are generally not considered toxic, they should

be handled with care.[4]

Experimental Protocols
Detailed experimental protocols for the safety testing of Erbium Trifluoroacetate are not

available. The toxicological data for Trifluoroacetic Acid is based on standard OECD guidelines

for toxicity testing. For instance, acute inhalation toxicity is typically determined using methods

like OECD Test Guideline 403. These protocols involve exposing animals to the substance at

various concentrations for a set period and observing the effects.

Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection: Wear chemically resistant gloves (e.g., butyl rubber), a lab coat, and other

protective clothing as necessary to prevent skin contact.[5]

Respiratory Protection: If working outside a fume hood or if dusts/vapors are generated, use

a NIOSH-approved respirator with an appropriate cartridge.[6]

Handling:

Avoid contact with skin, eyes, and clothing.[5]
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Do not breathe dust or vapors.[5]

Wash hands thoroughly after handling.[5]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[6]

Store in a cool place.[6]

Store away from incompatible materials such as strong bases, oxidizing agents, and metals.

[5]

Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[6]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Thermal decomposition can produce toxic fumes of hydrogen fluoride and

erbium oxides.[6]
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Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Logical Flow for Safe Handling
The following diagram illustrates the logical workflow for ensuring safety when working with

Erbium Trifluoroacetate.
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Caption: Workflow for the safe handling of Erbium Trifluoroacetate.

This guide is intended to provide essential health and safety information. It is not a substitute

for a formal risk assessment, which should be conducted by qualified personnel before any

work with Erbium Trifluoroacetate is undertaken. Always consult the most current safety data

sheets for the components and follow all applicable institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/msds/erbium-iii-trifluoromethanesulfonate.pdf
https://www.benchchem.com/product/b15349953?utm_src=pdf-body
https://www.benchchem.com/product/b15349953?utm_src=pdf-body-img
https://www.benchchem.com/product/b15349953?utm_src=pdf-body
https://www.benchchem.com/product/b15349953?utm_src=pdf-body
https://www.benchchem.com/product/b15349953?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. WebElements Periodic Table » Erbium » biological information [winter.group.shef.ac.uk]

2. carlroth.com [carlroth.com]

3. Erbium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]

4. Erbium - Wikipedia [en.wikipedia.org]

5. fishersci.com [fishersci.com]

6. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Erbium Trifluoroacetate: A Technical Health and Safety
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15349953#health-and-safety-data-for-erbium-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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